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molecular formula C8H14O2 B167316 3-Cyclohexene-1,1-dimethanol CAS No. 2160-94-3

3-Cyclohexene-1,1-dimethanol

Cat. No. B167316
CAS RN: 2160-94-3
M. Wt: 142.2 g/mol
InChI Key: YXEBFFWTZWGHEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06454965B1

Procedure details

One hundred (100) parts by weight of a formaldehyde aqueous solution (37 wt. % formaldehyde) was charged to a reactor. To this solution, cooled externally with an ice-water bath, was added 118 parts of an aqueous sodium hydroxide solution (25 wt. % sodium hydroxide) by several portions and the temperature of the reaction content was maintained at 20 to 30° C. This was followed by a slow addition of 54 parts of 1,2,5,6-tetrahydrobenzaldehyde at such a rate that the reaction content temperature did not exceed 55° C. After the exotherm dissipated, it was heated at 55° C. for two hours with an external heating. The product precipitated out of the solution upon cooling and was collected by suction filtration. The wet-cake was washed thoroughly in the funnel with copious amount of water (5×100 parts). The crude product was allowed to dry in air overnight and purified by a recrystallization from toluene. The final product was an off-white colored crystalline material (yield 70%. m.p.: 92-93° C.).
[Compound]
Name
( 100 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
54
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
1,2,5,6-tetrahydrobenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
3-Cyclohexene-1,1-Dimethanol
Yield
70%

Identifiers

REACTION_CXSMILES
[CH2:1]=[O:2].[OH-].[Na+].[CH:5](=[O:12])[CH:6]1[CH2:11][CH2:10][CH:9]=[CH:8][CH2:7]1>>[C:6]1([CH2:1][OH:2])([CH2:5][OH:12])[CH2:11][CH2:10][CH:9]=[CH:8][CH2:7]1 |f:1.2|

Inputs

Step One
[Compound]
Name
( 100 )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=O
Step Two
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Step Three
[Compound]
Name
54
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
1,2,5,6-tetrahydrobenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1CC=CCC1)=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
25 (± 5) °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
To this solution, cooled externally with an ice-water bath
CUSTOM
Type
CUSTOM
Details
did not exceed 55° C
TEMPERATURE
Type
TEMPERATURE
Details
it was heated at 55° C. for two hours with an external heating
Duration
2 h
CUSTOM
Type
CUSTOM
Details
The product precipitated out of the solution
TEMPERATURE
Type
TEMPERATURE
Details
upon cooling
FILTRATION
Type
FILTRATION
Details
was collected by suction filtration
WASH
Type
WASH
Details
The wet-cake was washed thoroughly in the funnel with copious amount of water (5×100 parts)
CUSTOM
Type
CUSTOM
Details
to dry in air overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
purified by a recrystallization from toluene

Outcomes

Product
Name
3-Cyclohexene-1,1-Dimethanol
Type
Smiles
C1(CC=CCC1)(CO)CO
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 70%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.